Cas no 5142-22-3 (1-Methyladenine)

• Product Name: 1-Methyladenine
• CAS No: 5142-22-3
• MF: C₆H₇N₅
• MW: 149.153279542923
• MDL: MFCD00010532
• CID: 373811
• PubChem ID: 135398646
• Update Time: 2025-09-21

1-Methyladenine Chemical and Physical Properties

Names and Identifiers

• 1H-Purin-6-amine,1-methyl-
• 1-METHYLADENINE
• 1-Methyl-1H-purin-6-amine
• 1H-Purin-6-amine, 1-methyl-
• Adenine, 1-methyl-
• N1-methyladenine
• 1-Methyl-1H-purin-6-ylamine
• 98K2TG3E3W
• 6H-Purin-6-imine, 1,9-dihydro-1-methyl-
• NSC70896
• 1-Methyl-Adenine
• 1-methylpurin-6-amine
• 1-methyl-9H-purin-6-imine
• 1-methylhydropurine-6-ylamine
• 9H-Purin-6-amine,N-methyl-
• 1-Methyl-1H-pur
• NS00001599
• AKOS006222775
• MFCD00010532
• Q161642
• 1-Methyl-1H-purin-6-amine #
• PD101955
• FT-0652731
• CHEBI:18083
• AKOS015918483
• SCHEMBL1915
• FT-0635559
• NSC 70896
• 6H-Purin-6-imine,9-dihydro-1-methyl-
• WLN: T56 BM DN FYN HNJ FUM H1
• D93477
• HPZMWTNATZPBIH-UHFFFAOYSA-N
• DTXSID20199405
• UNII-98K2TG3E3W
• Q63399494
• HY-113306
• A3702
• 6H-Purin-6-imine, 1, 9-dihydro-1-methyl-
• 1-methyl-7H-purin-6-imine
• EINECS 225-907-0
• 1, 9-Dihydro-1-methyl-6H-Purin-6-imine
• 5142-22-3
• 1-METHYL-6-AMINOPURINE
• CHEMBL304483
• InChI=1/C6H7N5/c1-11-3-10-6-4(5(11)7)8-2-9-6/h2-3H,7H2,1H
• AS-58999
• CS-0059558
• NSC-70896
• SCHEMBL1914
• C02216
• 1-Methyl-1H-purin-6-amine; 1-Methyl-6-aminopurine; 6-Amino-1-methylpurine
• SATCOUWSAZBIJO-UHFFFAOYSA-N
• purine, 6-amino-1-methyl-
• DB-019263
• purine, 1,6-dihydro-6-imino-1-methyl-
• 1-Methyladenine

• MDL： MFCD00010532
• Inchi： 1S/C6H7N5/c1-11-3-10-6-4(5(11)7)8-2-9-6/h2-3,7H,1H3,(H,8,9)
• InChI Key： SATCOUWSAZBIJO-UHFFFAOYSA-N
• SMILES： N1(C)C=NC2=C(C1=N)NC=N2

Computed Properties

• Exact Mass: 149.07000
• Monoisotopic Mass: 149.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.6
• Topological Polar Surface Area: 68.1

Experimental Properties

• Color/Form: Pale yellow - fine crystalline powder
• Density: 1.1798 (rough estimate)
• Melting Point: 300 °C
• Boiling Point: 260.22°C (rough estimate)
• Flash Point: 99 °C
• Refractive Index: 1.8070 (estimate)
• PSA: 69.62000
• LogP: 0.52670

1-Methyladenine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S24/25
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents